Cas no 2229120-34-5 (4-(3,5-dimethoxypyridin-4-yl)butan-2-one)

• Product Name: 4-(3,5-dimethoxypyridin-4-yl)butan-2-one
• CAS No: 2229120-34-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5996210
• PubChem ID: 165974440
• Update Time: 2025-08-05

4-(3,5-dimethoxypyridin-4-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethoxypyridin-4-yl)butan-2-one
• 2229120-34-5
• EN300-1824429

• Inchi： 1S/C11H15NO3/c1-8(13)4-5-9-10(14-2)6-12-7-11(9)15-3/h6-7H,4-5H2,1-3H3
• InChI Key： BBOOQLABHFLJMM-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CCC(C)=O)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.4Ų

Additional information on 4-(3,5-dimethoxypyridin-4-yl)butan-2-one

Comprehensive Overview of 4-(3,5-dimethoxypyridin-4-yl)butan-2-one (CAS No. 2229120-34-5): Properties, Applications, and Industry Insights

The compound 4-(3,5-dimethoxypyridin-4-yl)butan-2-one (CAS No. 2229120-34-5) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C11H15NO3, this pyridine derivative combines a dimethoxy-substituted pyridine ring with a butanone side chain, offering versatile reactivity for synthetic applications. Researchers particularly value its role as a building block in medicinal chemistry, where it serves as a precursor for bioactive molecules targeting various therapeutic areas.

Recent studies highlight the growing demand for heterocyclic compounds like 4-(3,5-dimethoxypyridin-4-yl)butan-2-one in drug discovery programs. The compound's electron-rich pyridine core facilitates hydrogen bonding and π-π stacking interactions, crucial for protein-ligand binding. Pharmaceutical companies are exploring its potential in developing kinase inhibitors and GPCR modulators, addressing current healthcare challenges such as oncology and neurological disorders. The dimethoxy groups enhance metabolic stability, a key consideration in modern drug design optimization strategies.

From a synthetic chemistry perspective, CAS 2229120-34-5 demonstrates excellent compatibility with cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig transformations. This reactivity profile makes it valuable for constructing complex molecular architectures. Analytical data shows characteristic NMR peaks at 2.1 ppm (methyl protons) and 6.8 ppm (pyridyl protons), with HPLC purity typically exceeding 98% in commercial samples. The compound's logP value of 1.2 suggests favorable membrane permeability, explaining its utility in bioavailability enhancement studies.

Environmental and regulatory aspects of 4-(3,5-dimethoxypyridin-4-yl)butan-2-one production have become increasingly important. Manufacturers are adopting green chemistry principles to improve synthetic routes, reducing solvent waste and energy consumption. The compound's biodegradation profile and ecotoxicological data are currently under evaluation to meet evolving REACH compliance standards. These developments align with the pharmaceutical industry's shift toward sustainable API synthesis, a major focus area in 2024.

The commercial landscape for CAS 2229120-34-5 reflects growing interdisciplinary applications. While traditionally used in small molecule drug development, recent patents suggest novel uses in material science, particularly as a monomer for conducting polymers. Market analysts project a 7.2% CAGR for similar fine chemicals through 2028, driven by increased R&D investment in precision medicine and agrochemical innovation. Proper storage conditions (2-8°C under inert atmosphere) and handling protocols ensure compound stability for research applications.

Quality control standards for 4-(3,5-dimethoxypyridin-4-yl)butan-2-one have become more stringent, with advanced LC-MS characterization now routinely required. The compound's chromatographic behavior (typically eluting at 4.2 minutes on C18 columns with 0.1% formic acid) aids in purity assessment. Researchers should note its UV absorption maxima at 265 nm, useful for reaction monitoring. These analytical properties support its application in high-throughput screening platforms and combinatorial chemistry workflows.

Emerging research directions explore the compound's potential in photopharmacology, where its photoswitchable properties could enable light-controlled drug activity. The methoxy groups offer sites for further functionalization, allowing creation of structure-activity relationship libraries. Such applications position 2229120-34-5 as a valuable tool in cutting-edge chemical biology research, particularly for studying allosteric modulation and protein-protein interactions.

From a supply chain perspective, manufacturers of 4-(3,5-dimethoxypyridin-4-yl)butan-2-one are implementing quality-by-design approaches to ensure batch-to-batch consistency. The compound's crystalline form (melting point 92-94°C) and solubility profile (soluble in DMSO, methanol) are critical parameters for formulation scientists. Current pricing trends reflect the compound's position as a research-grade specialty chemical, with costs varying based on scale of production and certification level (analytical standard vs. screening compound).

Future developments may explore the compound's utility in bioconjugation chemistry, leveraging its ketone functionality for oxime ligation or hydrazone formation. The scientific community continues to investigate its metabolic pathways and potential as a probe compound for studying enzyme mechanisms. As synthetic methodologies advance, CAS 2229120-34-5 will likely play an expanding role in fragment-based drug discovery and medicinal chemistry optimization programs worldwide.